Cas no 2227805-94-7 ((1R)-3-amino-1-(pyridin-2-yl)propan-1-ol)
(1R)-3-amino-1-(pyridin-2-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
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- (1R)-3-amino-1-(pyridin-2-yl)propan-1-ol
- 2227805-94-7
- EN300-1832452
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- Inchi: 1S/C8H12N2O/c9-5-4-8(11)7-3-1-2-6-10-7/h1-3,6,8,11H,4-5,9H2/t8-/m1/s1
- InChI Key: YSPUHMZEYIFYMR-MRVPVSSYSA-N
- SMILES: O[C@@H](C1C=CC=CN=1)CCN
Computed Properties
- Exact Mass: 152.094963011g/mol
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 59.1Ų
(1R)-3-amino-1-(pyridin-2-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1832452-0.05g |
(1R)-3-amino-1-(pyridin-2-yl)propan-1-ol |
2227805-94-7 | 0.05g |
$1452.0 | 2023-09-19 | ||
| Enamine | EN300-1832452-0.1g |
(1R)-3-amino-1-(pyridin-2-yl)propan-1-ol |
2227805-94-7 | 0.1g |
$1521.0 | 2023-09-19 | ||
| Enamine | EN300-1832452-0.25g |
(1R)-3-amino-1-(pyridin-2-yl)propan-1-ol |
2227805-94-7 | 0.25g |
$1591.0 | 2023-09-19 | ||
| Enamine | EN300-1832452-0.5g |
(1R)-3-amino-1-(pyridin-2-yl)propan-1-ol |
2227805-94-7 | 0.5g |
$1660.0 | 2023-09-19 | ||
| Enamine | EN300-1832452-1.0g |
(1R)-3-amino-1-(pyridin-2-yl)propan-1-ol |
2227805-94-7 | 1g |
$1729.0 | 2023-06-03 | ||
| Enamine | EN300-1832452-2.5g |
(1R)-3-amino-1-(pyridin-2-yl)propan-1-ol |
2227805-94-7 | 2.5g |
$3389.0 | 2023-09-19 | ||
| Enamine | EN300-1832452-5.0g |
(1R)-3-amino-1-(pyridin-2-yl)propan-1-ol |
2227805-94-7 | 5g |
$5014.0 | 2023-06-03 | ||
| Enamine | EN300-1832452-10.0g |
(1R)-3-amino-1-(pyridin-2-yl)propan-1-ol |
2227805-94-7 | 10g |
$7435.0 | 2023-06-03 | ||
| Enamine | EN300-1832452-1g |
(1R)-3-amino-1-(pyridin-2-yl)propan-1-ol |
2227805-94-7 | 1g |
$1729.0 | 2023-09-19 | ||
| Enamine | EN300-1832452-5g |
(1R)-3-amino-1-(pyridin-2-yl)propan-1-ol |
2227805-94-7 | 5g |
$5014.0 | 2023-09-19 |
(1R)-3-amino-1-(pyridin-2-yl)propan-1-ol Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on (1R)-3-amino-1-(pyridin-2-yl)propan-1-ol
(1R)-3-Amino-1-(Pyridin-2-Yl)Propan-1-Ol: A Comprehensive Overview
The compound with CAS No 2227805-94-7, commonly referred to as (1R)-3-amino-1-(pyridin-2-yl)propan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structural features and versatile functional groups, has emerged as a valuable building block in the synthesis of various bioactive molecules. In this article, we delve into the properties, applications, and recent advancements related to (1R)-3-amino-1-(pyridin-2-yl)propan-1-ol, providing a comprehensive understanding of its significance in contemporary research.
The molecular structure of (1R)-3-amino-1-(pyridin-2-yl)propan-1-ol is characterized by a chiral center at the first carbon atom, which imparts stereochemical diversity to the molecule. The presence of an amino group (-NH₂) and a hydroxyl group (-OH) on the same carbon atom introduces unique reactivity and selectivity in various chemical transformations. Additionally, the pyridine ring attached at the second position of the amino group contributes to the molecule's aromaticity and electronic properties, making it an attractive substrate for further functionalization.
Recent studies have highlighted the potential of (1R)-3-amino-1-(pyridin-2-yloxy)propanol derivatives in drug discovery. Researchers have explored its role as a precursor for synthesizing bioactive compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase enzymes, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases.
In terms of synthesis, (1R)-3-amino-pyridine-propanol can be prepared through a variety of methods, including asymmetric catalysis and enzymatic resolution. These methods not only ensure high enantiomeric excess but also align with green chemistry principles by minimizing waste and reducing environmental impact. The development of efficient synthetic routes has significantly enhanced the scalability of this compound for industrial applications.
Beyond its role in drug discovery, (1R)-3-amino-pyridine-propanol has found applications in materials science. Its ability to form stable complexes with metal ions has made it a valuable ligand in the synthesis of coordination polymers and metalloporphyrins. Recent research has focused on its use in constructing porous materials with potential applications in gas storage and catalysis.
The versatility of (1R)-3-amino-pyridine-propanol extends to its use as an intermediate in the synthesis of advanced materials such as graphene oxide derivatives. A 2023 study reported that this compound could be employed as a reducing agent in the controlled synthesis of graphene oxide-based nanocomposites, which exhibit enhanced electrical conductivity and mechanical stability.
In conclusion, (1R)-3-amino-pyridine-propanol (CAS No 2227805947) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structural features, coupled with recent advancements in synthesis and application techniques, underscore its importance as a key player in modern chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.
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